Cas no 2198055-96-6 ((3R)-3-(trifluoromethyl)pyrrolidine;hydrochloride)

• Product Name: (3R)-3-(trifluoromethyl)pyrrolidine;hydrochloride
• CAS No: 2198055-96-6
• MF: C₅H₉ClF₃N
• MW: 175.579870939255
• MDL: MFCD31743921
• CID: 5088636
• Update Time: 2026-03-02

(3R)-3-(trifluoromethyl)pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Trifluoromethyl)pyrrolidine hydrochloride
• (3R)-3-(trifluoromethyl)pyrrolidine;hydrochloride
• (R)-3-Trifluoromethyl-pyrrolidine hydrochloride
• (R)-Trifluoromethyl-pyrrolidine hydrochloride

• MDL： MFCD31743921
• Inchi： 1S/C5H8F3N.ClH/c6-5(7,8)4-1-2-9-3-4;/h4,9H,1-3H2;1H/t4-;/m1./s1
• InChI Key： NIAIUSFJVYYGNP-PGMHMLKASA-N
• SMILES： Cl.FC([C@H]1CNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 98.9
• Topological Polar Surface Area: 12

Additional information on (3R)-3-(trifluoromethyl)pyrrolidine;hydrochloride

Introduction to (3R)-3-(trifluoromethyl)pyrrolidine;hydrochloride (CAS No. 2198055-96-6)

(3R)-3-(trifluoromethyl)pyrrolidine;hydrochloride, identified by the CAS number 2198055-96-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrrolidine class, characterized by a six-membered heterocyclic ring containing one nitrogen atom. The presence of a trifluoromethyl group and its hydrochloride salt form enhances its pharmacological properties, making it a valuable intermediate in drug development.

The trifluoromethyl group is a crucial functional moiety in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In the context of (3R)-3-(trifluoromethyl)pyrrolidine;hydrochloride, this group contributes to the compound's potential as a building block for more complex molecules. The hydrochloride salt form improves solubility and stability, which are essential factors in pharmaceutical formulations.

Recent advancements in drug discovery have highlighted the importance of chiral compounds in achieving therapeutic efficacy. The (3R) configuration of the pyrrolidine ring in this compound suggests a specific stereochemical arrangement that may influence its biological activity. Studies have shown that enantiomerically pure compounds often exhibit improved pharmacokinetic profiles and reduced side effects compared to racemic mixtures.

The pharmaceutical industry has been increasingly interested in pyrrolidine derivatives due to their diverse biological activities. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The incorporation of the trifluoromethyl group into the pyrrolidine scaffold has been particularly noted for its ability to enhance binding interactions with biological targets.

In vitro studies have demonstrated that derivatives of (3R)-3-(trifluoromethyl)pyrrolidine;hydrochloride exhibit potential as inhibitors of key enzymes involved in disease pathways. For instance, modifications to this core structure have led to compounds with anti-inflammatory and antineoplastic properties. The trifluoromethyl group's electron-withdrawing nature can significantly influence the electronic properties of adjacent functional groups, thereby affecting reactivity and binding modes.

The synthesis of such complex molecules requires precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric hydrogenation and transition-metal-catalyzed reactions, have been employed to achieve high enantiomeric purity. The hydrochloride salt form is particularly useful in these processes, as it provides a stable crystalline structure that facilitates purification and handling.

Current research is focused on expanding the pharmacophoric space of pyrrolidine derivatives by exploring novel substituents and scaffolds. The use of computational chemistry tools has accelerated the discovery process by predicting molecular interactions and optimizing lead compounds. This approach has led to the identification of several promising candidates for further development.

The role of structural analogs in drug design cannot be overstated. By systematically modifying the core structure of a compound like (3R)-3-(trifluoromethyl)pyrrolidine;hydrochloride, researchers can fine-tune its biological activity. This strategy has been successful in developing drugs with improved selectivity and reduced toxicity. The trifluoromethyl group remains a key feature in these modifications due to its versatility in influencing physicochemical properties.

The future prospects for this compound are promising, with ongoing studies exploring its potential in treating various diseases. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications. The development of novel pharmaceuticals relies on a deep understanding of chemical structures and their interactions with biological systems.

In conclusion, (3R)-3-(trifluoromethyl)pyrrolidine;hydrochloride (CAS No. 2198055-96-6) represents a significant advancement in medicinal chemistry. Its unique structural features make it a valuable tool for drug discovery, with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation therapeutics.